3-(benzenesulfonamido)-N-(4-methylphenyl)propanamide

• IUPAC Name: 3-(benzenesulfonamido)-N-(4-methylphenyl)propanamide
• InChI: InChI=1S/C16H18N2O3S/c1-13-7-9-14(10-8-13)18-16(19)11-12-17-22(20,21)15-5-3-2-4-6-15/h2-10,17H,11-12H2,1H3,(H,18,19)
• InChI Key: ANBOCESXDSOYAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CCNS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

The compound “3-(benzenesulfonamido)-N-(4-methylphenyl)propanamide” is an amide derivative with a benzenesulfonamide group and a 4-methylphenyl group. Amides are a type of functional group that contain a carbonyl group (C=O) linked to a nitrogen atom. Benzenesulfonamides are a class of organic compounds which contain a sulfonamide group attached to a benzene ring. The 4-methylphenyl group is a benzene ring with a methyl group at the 4th position.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the amide functional group, a benzenesulfonamide group, and a 4-methylphenyl group. These groups would impart specific physical and chemical properties to the molecule.

Chemical Reactions Analysis

Amides, in general, can undergo a variety of chemical reactions, including hydrolysis, reduction, and reactions with organometallic compounds. Benzenesulfonamides are known to participate in a variety of organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, amides generally have high boiling points and are often solids at room temperature. Benzenesulfonamides are typically crystalline solids with varying solubility in water.

Mechanism of Action

The mechanism of action of this compound would depend on its application. For instance, some sulfonamides are known to have antibacterial properties by inhibiting the synthesis of folic acid in bacteria.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. Some sulfonamides are known to cause allergic reactions in some individuals.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For instance, if it exhibits biological activity, it could be further investigated for potential medicinal uses.